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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178

This guide provides a detailed analysis of the molecular structure and properties of N-
Isopropylcyclohexylamine, tailored for researchers, scientists, and professionals in drug
development.

Molecular Properties

N-Isopropylcyclohexylamine, also known as N-cyclohexylisopropylamine, is a secondary
amine consisting of a cyclohexyl group and an isopropy! group attached to a central nitrogen
atom. Its chemical and physical properties are fundamental for its application in chemical
synthesis.

The key quantitative data for N-Isopropylcyclohexylamine are summarized in the table below.
This information is crucial for stoichiometric calculations, analytical characterization, and
pharmacokinetic modeling.
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Property Value Source
Molecular Formula CoH1oN [1112113114]
Molecular Weight 141.25 g/mol [3]

141.26 g/mol [1]

141.2539 g/mol [2](4]

IUPAC Name N-propan-2-ylcyclohexanamine

CAS Registry Number 1195-42-2 [2]

Molecular Structure and Visualization

The molecular structure of N-Isopropylcyclohexylamine is characterized by a saturated six-
membered carbon ring (cyclohexyl) and a branched three-carbon chain (isopropyl) bonded to a
nitrogen atom. This structure dictates its reactivity and physical properties, such as its basicity
and solubility.

The following diagram, generated using the DOT language, illustrates the atomic connectivity
and the overall topology of the N-Isopropylcyclohexylamine molecule. This visualization
provides a clear, logical representation of the bonding arrangement.

Atomic connectivity of N-Isopropylcyclohexylamine.

Note: The experimental protocols and signaling pathways requested are not applicable to the
fundamental chemical properties of a small molecule like N-Isopropylcyclohexylamine and
have been omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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